Cas no 10376-48-4 (shionone)

shionone Properties

Names and Identifiers

• Shionone
• Samarium
• 2(1H)-Chrysenone,hexadecahydro-1,4b,6a,8,10a,12a-hexamethyl-8-(4-methyl-3-penten-1-yl)-,(1R,4aS,4bS,6aS,8R,10aR,10bS,12aS)-
• 18,19-Seco-D:A-friedolup-19-en-3-one
• 21-Shionen-3-one
• (4Ar,4bS,6aS,8R,10aR,10bS,12aS)-1,4b,6a,8,10a,12a-hexamethyl-8-(4-methylpent-3-enyl)-1,3,4,4a,5,6,7,
• AKOS030573546
• D:A-Friedo-18,19-secolup-19-en-3-one
• UNII-BT0AMD31UB
• MFCD06799428
• 2(1H)-CHRYSENONE, HEXADECAHYDRO-1,4B,6A,8,10A,12A-HEXAMETHYL-8-(4-METHYL-3-PENTEN-1-YL)-, (1R,4AS,4BS,6AS,8R,10AR,10BS,12AS)-
• BT0AMD31UB
• C17966
• Q27132632
• CHEBI:63459
• (1R,4aS,4bS,6aS,8R,10aR,10bS,12aS)-1,4b,6a,8,10a,12a-hexamethyl-8-(4-methylpent-3-enyl)-1,3,4,4a,5,6,7,9,10,10b,11,12-dodecahydrochrysen-2-one
• MS-27538
• FT-0697220
• (1R,4aS,4bS,6aS,8R,10aR,10bS,12aS)-1,4b,6a,8,10a,12a-hexamethyl-8-(4-methylpent-3-en-1-yl)hexadecahydrochrysen-2(1H)-one
• AC-35082
• 10376-48-4
• CS-0009860
• D-Homo-5.alpha.-androstan-17-one, 3.alpha.,5,8,17a.beta.-tetramethyl-3-(4-methyl-3-pentenyl)-
• SHIONONE [MI]
• HY-N0829
• 2(1H)-CHRYSENONE, HEXADECAHYDRO-1,4B,6A,8,10A,12A-HEXAMETHYL-8-(4-METHYL-3-PENTENYL)-, (1R-(1.ALPHA.,4A.BETA.,4B.ALPHA.,6A.BETA.,8.BETA.,10A.ALPHA.,10B.BETA.,12A.ALPHA.))-
• 2(1H)-CHRYSENONE, HEXADECAHYDRO-1,4B,6A,8,10A,12A-HEXAMETHYL-8-(4-METHYL-3-PENTENYL)-, (1R-(1ALPHA,4ABETA,4BALPHA,6ABETA,8BETA,10AALPHA,10BBETA,12AALPHA))-
• Shionon
• D-HOMO-5ALPHA-ANDROSTAN-17-ONE, 3ALPHA,5,8,17ABETA-TETRAMETHYL-3-(4-METHYL-3-PENTENYL)-
• +Expand

• MDL： MFCD06799428
• InChIKey： HXPXUNQUXCHJLL-LZQQOHPBSA-N
• Inchi： 1S/C30H50O/c1-21(2)10-9-14-26(4)16-19-30(8)25-13-15-28(6)22(3)23(31)11-12-24(28)29(25,7)18-17-27(30,5)20-26/h10,22,24-25H,9,11-20H2,1-8H3/t22-,24+,25-,26+,27-,28+,29-,30+/m0/s1
• SMILES： O=C1CC[C@@H]2[C@@](C)([C@H]1C)CC[C@H]1[C@@]2(C)CC[C@@]2(C)C[C@](C)(CC/C=C(\C)/C)CC[C@]12C

Computed Properties

• Exact Mass: 426.386166g/mol
• Surface Charge: 0
• XLogP3: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 426.386166g/mol
• Monoisotopic Mass: 426.386166g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 31
• Complexity: 760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 426.7

Experimental Properties

• LogP: 8.76720
• PSA: 17.07000
• Refractive Index: 1.497
• Boiling Point: 485.6±14.0 °C at 760 mmHg
• Melting Point: 161-162°
• Flash Point: 200.5±15.1 °C
• Color/Form: Powder
• Specific Rotation: D26.5 -56.1° (c = 1.07 in chloroform)
• Density: 0.9±0.1 g/cm3

shionone Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Please store the product under the recommended condition sin the description
• Signal Word：warning

shionone Customs Data

• HS CODE：29143990

Related Categories

• Triterpenoids